Cas no 2227884-90-2 (methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate)

methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate structure

2227884-90-2 structure

Product Name:methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate

CAS No:2227884-90-2

MF:C₁₁H₁₃FO₃

MW:212.217527151108

CID:5795118

PubChem ID:165681756

Update Time:2023-12-26

methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate
- EN300-1798496
- 2227884-90-2
- Inchi： 1S/C11H13FO3/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
- InChI Key： FNZYOUBHNTXDAW-JTQLQIEISA-N
- SMILES： FC1=C(C)C=CC(=C1)[C@H](CC(=O)OC)O

Computed Properties

Exact Mass: 212.08487243g/mol
Monoisotopic Mass: 212.08487243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.5Å²

methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1798496-0.05g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		0.05g	$1393.0	2023-09-19
Enamine	EN300-1798496-0.1g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		0.1g	$1459.0	2023-09-19
Enamine	EN300-1798496-0.25g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		0.25g	$1525.0	2023-09-19
Enamine	EN300-1798496-0.5g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		0.5g	$1591.0	2023-09-19
Enamine	EN300-1798496-1.0g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		1g	$1658.0	2023-06-02
Enamine	EN300-1798496-2.5g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		2.5g	$3249.0	2023-09-19
Enamine	EN300-1798496-5.0g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		5g	$4806.0	2023-06-02
Enamine	EN300-1798496-10.0g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		10g	$7128.0	2023-06-02
Enamine	EN300-1798496-1g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		1g	$1658.0	2023-09-19
Enamine	EN300-1798496-5g	methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate	2227884-90-2		5g	$4806.0	2023-09-19

methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

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